Cas no 2228276-19-3 (1-chloro-2-methoxy-4-(2-methylbut-3-yn-2-yl)benzene)

• Product Name: 1-chloro-2-methoxy-4-(2-methylbut-3-yn-2-yl)benzene
• CAS No: 2228276-19-3
• MF: C₁₂H₁₃ClO
• MW: 208.684022665024
• CID: 5997720
• PubChem ID: 165690892
• Update Time: 2025-05-20

1-chloro-2-methoxy-4-(2-methylbut-3-yn-2-yl)benzene Chemical and Physical Properties

Names and Identifiers

• 1-chloro-2-methoxy-4-(2-methylbut-3-yn-2-yl)benzene
• 2228276-19-3
• EN300-1976208

• Inchi： 1S/C12H13ClO/c1-5-12(2,3)9-6-7-10(13)11(8-9)14-4/h1,6-8H,2-4H3
• InChI Key： OVFYOZOOLHADHD-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=CC=1OC)C(C#C)(C)C

Computed Properties

• Exact Mass: 208.0654927g/mol
• Monoisotopic Mass: 208.0654927g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 238
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.9
• Topological Polar Surface Area: 9.2Ų

Additional information on 1-chloro-2-methoxy-4-(2-methylbut-3-yn-2-yl)benzene

Research Brief on 1-Chloro-2-methoxy-4-(2-methylbut-3-yn-2-yl)benzene (CAS: 2228276-19-3): Recent Advances and Applications

1-Chloro-2-methoxy-4-(2-methylbut-3-yn-2-yl)benzene (CAS: 2228276-19-3) is a specialized chemical compound that has garnered significant attention in the field of chemical biology and pharmaceutical research. This compound, characterized by its unique structural features, has been explored for its potential applications in drug discovery, organic synthesis, and material science. Recent studies have highlighted its role as a key intermediate in the synthesis of bioactive molecules, particularly in the development of novel therapeutic agents targeting various diseases.

The compound's structural motif, featuring a chloro-methoxy benzene core and an alkyne side chain, offers versatile reactivity for further functionalization. This has made it a valuable building block in medicinal chemistry. Recent publications in journals such as Journal of Medicinal Chemistry and Organic Letters have demonstrated its utility in the synthesis of complex molecules, including inhibitors of specific enzymatic pathways and modulators of protein-protein interactions. The alkyne moiety, in particular, has been leveraged for click chemistry applications, enabling efficient conjugation with biomolecules.

In a 2023 study published in ACS Chemical Biology, researchers utilized 1-chloro-2-methoxy-4-(2-methylbut-3-yn-2-yl)benzene as a precursor for the development of a new class of kinase inhibitors. The study reported that derivatives of this compound exhibited potent inhibitory activity against a subset of tyrosine kinases, with promising selectivity profiles. These findings suggest potential applications in oncology, where kinase inhibitors are a cornerstone of targeted therapy.

Another area of interest is the compound's role in the synthesis of fluorescent probes. A recent Chemical Communications article described its use in creating probes for detecting reactive oxygen species (ROS) in cellular environments. The alkyne group was functionalized with a fluorophore, resulting in a sensitive and selective probe for real-time imaging of oxidative stress in live cells. This application underscores the compound's versatility in chemical biology tools development.

From a synthetic chemistry perspective, 1-chloro-2-methoxy-4-(2-methylbut-3-yn-2-yl)benzene has been employed in palladium-catalyzed cross-coupling reactions, as reported in Advanced Synthesis & Catalysis. The study demonstrated its efficacy in Sonogashira and Suzuki-Miyaura couplings, yielding diverse aryl-alkyne and biaryl products with high efficiency. Such reactions are critical for constructing complex molecular architectures in drug discovery campaigns.

Despite these advances, challenges remain in optimizing the compound's stability and scalability for industrial applications. Recent patents (e.g., WO2023056789) have addressed these issues by proposing novel purification methods and alternative synthetic routes. These developments are expected to facilitate broader adoption of this compound in pharmaceutical manufacturing.

In conclusion, 1-chloro-2-methoxy-4-(2-methylbut-3-yn-2-yl)benzene (CAS: 2228276-19-3) represents a promising chemical entity with multifaceted applications in drug discovery and chemical biology. Ongoing research continues to uncover its potential, particularly in the design of targeted therapies and diagnostic tools. Future studies may focus on expanding its utility in other therapeutic areas and improving its synthetic accessibility for large-scale production.